Cas no 1391449-47-0 ((R)-1-(2,5-Difluorophenyl)ethanamine hydrochloride)

• Product Name: (R)-1-(2,5-Difluorophenyl)ethanamine hydrochloride
• CAS No: 1391449-47-0
• MF: C₈H₁₀ClF₂N
• MW: 193.62150812149
• MDL: MFCD12757705
• CID: 3043081
• PubChem ID: 53484728
• Update Time: 2024-11-04

(R)-1-(2,5-Difluorophenyl)ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-1-(2,5-Difluorophenyl)ethanamine hydrochloride
• (1R)-1-(2,5-difluorophenyl)ethan-1-amine hydrochloride
• AX8255614
• (AlphaR)-2,5-difluoro-alpha-methylbenzenemethanamine
• (1R)-1-(2,5-Difluorophenyl)ethan-1-amine--hydrogen chloride (1/1)
• AKOS015923169
• EN300-7832017
• MFCD12757705
• J-501718
• (1R)-1-(2,5-DIFLUOROPHENYL)ETHANAMINE HYDROCHLORIDE
• 1212075-49-4
• (1R)-1-(2,5-difluorophenyl)ethanamine;hydrochloride
• 1391449-47-0
• (R)-1-(2,5-Difluorophenyl)ethanaminehydrochloride
• DS-4740
• (R)-1-(2,5-DIFLUOROPHENYL)ETHAN-1-AMINE HCL
• DTXSID80704170
• (R)-1-(2,5-difluorophenyl)ethan-1-amine hydrochloride
• CS-0196747

• MDL： MFCD12757705
• Inchi： 1S/C8H9F2N.ClH/c1-5(11)7-4-6(9)2-3-8(7)10;/h2-5H,11H2,1H3;1H/t5-;/m1./s1
• InChI Key： NQFUIZOIKVFLIM-NUBCRITNSA-N
• SMILES： Cl.FC1C=CC(=CC=1[C@@H](C)N)F

Computed Properties

• Exact Mass: 193.047
• Monoisotopic Mass: 193.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes